Cas no 781626-95-7 (3-4-(trifluoromethoxy)benzenesulfonamidopropanoic acid)

• Product Name: 3-4-(trifluoromethoxy)benzenesulfonamidopropanoic acid
• CAS No: 781626-95-7
• MF: C₁₀H₁₀F₃NO₅S
• MW: 313.250312328339
• MDL: MFCD06353540
• CID: 844154
• PubChem ID: 2473194
• Update Time: 2025-04-19

3-4-(trifluoromethoxy)benzenesulfonamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-([[4-(TRIFLUOROMETHOXY)PHENYL]SULFONYL]AMINO)PROPANOIC ACID
• 3-({[4-(trifluoromethoxy)phenyl]sulfonyl}amino)propanoic acid
• 3-4-(trifluoromethoxy)benzenesulfonamidopropanoic acid
• NCGC00325503-01
• AB01320650-02
• CS-0231335
• J-510397
• 3-[4-(trifluoromethoxy)benzenesulfonamido]propanoic acid
• 3-(([4-(Trifluoromethoxy)phenyl]sulfonyl)amino)propanoic acid
• AKOS008940768
• SB83087
• EN300-10796
• Z45532373
• 3-(4-(Trifluoromethoxy)phenylsulfonamido)propanoic acid
• 781626-95-7
• 3-[[4-(trifluoromethoxy)phenyl]sulfonylamino]propanoic Acid
• 3-(4-(Trifluoromethoxy)phenylsulfonamido)propanoicacid
• 3-((4-(TRIFLUOROMETHOXY)PHENYL)SULFONAMIDO)PROPANOIC ACID
• G32472

• MDL： MFCD06353540
• Inchi： 1S/C10H10F3NO5S/c11-10(12,13)19-7-1-3-8(4-2-7)20(17,18)14-6-5-9(15)16/h1-4,14H,5-6H2,(H,15,16)
• InChI Key： QXNDNTYCVWRFGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 313.02317808g/mol
• Monoisotopic Mass: 313.02317808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives